Cas no 1504302-33-3 (8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1504302-33-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5263749
• PubChem ID: 83683605
• Update Time: 2023-08-25

8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• 8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• 1504302-33-3
• EN300-645633

• Inchi： 1S/C9H12N2O2/c1-6-3-2-4-11-5-7(9(12)13)10-8(6)11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： ANZTXJAXBCNVEN-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(C(C)CCC2)=N1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.7±18.0 °C(Predicted)
• pka: 1.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines